Cas no 2229265-44-3 (3,3-difluoro-2-(pyridin-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine
• CAS No: 2229265-44-3
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 6228139
• PubChem ID: 165697682
• Update Time: 2025-11-01

3,3-difluoro-2-(pyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine
• EN300-1948584
• 2229265-44-3

• Inchi： 1S/C8H10F2N2/c9-8(10)6(5-11)7-3-1-2-4-12-7/h1-4,6,8H,5,11H2
• InChI Key： SLGXPPBEVQBUNU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CN=1)CN)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine

Introduction to 3,3-Difluoro-2-(Pyridin-2-yl)propan-1-amine (CAS No. 2229265-44-3)

3,3-Difluoro-2-(pyridin-2-yl)propan-1-amine, with the CAS number 2229265-44-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement with difluoro substitution and a pyridine ring, making it a promising candidate for various biological applications.

The chemical structure of 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine consists of a central propane backbone with two fluorine atoms attached to the second carbon atom and a pyridine ring linked to the first carbon atom. The presence of the pyridine ring imparts aromaticity and basicity to the molecule, while the difluoro substitution enhances its lipophilicity and metabolic stability. These properties make it an attractive scaffold for drug design and development.

In recent years, there has been a surge in research focusing on the biological activities and potential therapeutic applications of 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways and cellular processes such as cell growth, differentiation, and apoptosis.

One notable area of research involves the use of 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. This makes it a potential candidate for the development of new therapies for conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond its neuroprotective properties, 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine has also shown promise in cancer research. In vitro and in vivo studies have indicated that it can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation and angiogenesis. Additionally, its ability to cross the blood-brain barrier makes it particularly suitable for targeting brain tumors.

The pharmacokinetic profile of 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine is another important aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient cellular uptake and distribution throughout the body. Moreover, its metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic efficacy.

In terms of safety and toxicity, preliminary studies have indicated that 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects.

The synthesis of 3,3-difluoro-2-(pyridin-2-yl)propan-1-amine involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by reductive amination or direct coupling reactions using transition metal catalysts. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 3,3-difluoro-2-(pyridin-2-y l)propan -1 -amine (CAS No. 2 2 9 065 -44 - 0 ) strong > represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure confers multiple biological activities that make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments in areas such as neurodegeneration and cancer.